Cas no 2227872-97-9 (5-chloro-1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole)

5-Chloro-1-methyl-4-((2S)-oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole is a chiral epoxide-functionalized pyrazole derivative with significant potential in synthetic and medicinal chemistry. Its key structural features—a reactive oxirane ring, a trifluoromethyl group, and a chloro-substituted pyrazole core—make it a versatile intermediate for constructing complex molecules. The (2S)-oxirane configuration enables stereoselective transformations, while the electron-withdrawing trifluoromethyl group enhances reactivity in nucleophilic ring-opening reactions. This compound is particularly valuable for the synthesis of biologically active compounds, including agrochemicals and pharmaceuticals, due to its ability to introduce both heterocyclic and fluorinated motifs. Its high purity and well-defined stereochemistry ensure reproducibility in advanced synthetic applications.

5-chloro-1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole structure

2227872-97-9 structure

Product Name:5-chloro-1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole

CAS No:2227872-97-9

MF:C₇H₆ClF₃N₂O

MW:226.583550930023

CID:5928307

PubChem ID:165977196

Update Time:2025-08-05

5-chloro-1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-chloro-1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole
- EN300-1961355
- 2227872-97-9
- 5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole
- Inchi： 1S/C7H6ClF3N2O/c1-13-6(8)4(3-2-14-3)5(12-13)7(9,10)11/h3H,2H2,1H3/t3-/m1/s1
- InChI Key： MPTCTNGZOXOLDF-GSVOUGTGSA-N
- SMILES： ClC1=C(C(C(F)(F)F)=NN1C)[C@H]1CO1

Computed Properties

Exact Mass: 226.0120750g/mol
Monoisotopic Mass: 226.0120750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 30.4Å²

5-chloro-1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1961355-0.05g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	0.05g	$1296.0	2023-09-17
Enamine	EN300-1961355-0.1g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	0.1g	$1357.0	2023-09-17
Enamine	EN300-1961355-0.25g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	0.25g	$1420.0	2023-09-17
Enamine	EN300-1961355-0.5g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	0.5g	$1482.0	2023-09-17
Enamine	EN300-1961355-1.0g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	1g	$1543.0	2023-05-23
Enamine	EN300-1961355-2.5g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	2.5g	$3025.0	2023-09-17
Enamine	EN300-1961355-5.0g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	5g	$4475.0	2023-05-23
Enamine	EN300-1961355-10.0g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	10g	$6635.0	2023-05-23
Enamine	EN300-1961355-1g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	1g	$1543.0	2023-09-17
Enamine	EN300-1961355-5g	5-chloro-1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227872-97-9	5g	$4475.0	2023-09-17